Cas no 18365-77-0 (Tris-(2-methanethiosulfonylethyl)amine)

Tris-(2-methanethiosulfonylethyl)amine structure
18365-77-0 structure
Product Name:Tris-(2-methanethiosulfonylethyl)amine
CAS No:18365-77-0
MF:C9H21NO6S6
MW:431.656135320663
CID:122949
PubChem ID:590503
Update Time:2025-04-18

Tris-(2-methanethiosulfonylethyl)amine Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid,thio-, S,S',S''-(nitrilotriethylene) ester (8CI)
    • Tris-(2-methanethiosulfonylethyl)amine
    • 2-methylsulfonylsulfanyl-N,N-bis(2-methylsulfonylsulfanylethyl)ethanamine
    • 2,2',2''-Nitrilotri-ethanethiol Tri(methanesulfonate) Ester
    • Ethanethiol,2,2',2''-nitrilotri-,tri(methanesulfonate) (ester)
    • S,S',S''-Nitrilotriethylene methanethiosulfonate
    • AKOS030240086
    • DTXSID10343551
    • Methanesulfonic acid, thio-, S,S',S''-(nitrilotriethylene) ester (8CI)
    • DRDALISDKOEUEO-UHFFFAOYSA-N
    • FT-0675670
    • 18365-77-0
    • J-011767
    • S-(2-[Bis(2-([methyl(dioxido)sulfanyl]sulfanyl)ethyl)amino]ethyl) methanesulfonothioate #
    • [(2-{BIS[2-(METHANESULFONYLSULFANYL)ETHYL]AMINO}ETHYL)SULFANYLSULFONYL]METHANE
    • Inchi: 1S/C9H21NO6S6/c1-20(11,12)17-7-4-10(5-8-18-21(2,13)14)6-9-19-22(3,15)16/h4-9H2,1-3H3
    • InChI Key: DRDALISDKOEUEO-UHFFFAOYSA-N
    • SMILES: S(CCN(CCSS(C)(=O)=O)CCSS(C)(=O)=O)S(C)(=O)=O

Computed Properties

  • Exact Mass: 430.96900
  • Monoisotopic Mass: 430.96931443g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 207Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 118-120°C
  • Boiling Point: 716.3±55.0 °C at 760 mmHg
  • Flash Point: 387.0±31.5 °C
  • Solubility: Chloroform (Slightly, Heated), Ethyl Acetate (Slightly, Heated)
  • Stability/Shelf Life: Moisture and Temperature Sensitive
  • PSA: 206.70000
  • LogP: 3.60920
  • Vapor Pressure: 0.0±2.3 mmHg at 25°C

Tris-(2-methanethiosulfonylethyl)amine Security Information

Tris-(2-methanethiosulfonylethyl)amine Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Tris-(2-methanethiosulfonylethyl)amine Pricemore >>

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